Cas no 89503-67-3 (1-Naphthalenesulfonamide, 2-hexyl-)

• Product Name: 1-Naphthalenesulfonamide, 2-hexyl-
• CAS No: 89503-67-3
• MF: C₁₆H₂₁NO₂S
• MW: 291.408443212509
• CID: 598506
• PubChem ID: 71324607
• Update Time: 2025-04-19

1-Naphthalenesulfonamide, 2-hexyl- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonamide, 2-hexyl-
• 2-hexylnaphthalene-1-sulfonamide
• 89503-67-3
• DTXSID50754061

• Inchi： 1S/C16H21NO2S/c1-2-3-4-5-9-14-12-11-13-8-6-7-10-15(13)16(14)20(17,18)19/h6-8,10-12H,2-5,9H2,1H3,(H2,17,18,19)
• InChI Key： SQQXQQCEBBIUTL-UHFFFAOYSA-N
• SMILES： S(C1C2C=CC=CC=2C=CC=1CCCCCC)(N)(=O)=O

Computed Properties

• Exact Mass: 291.12930009g/mol
• Monoisotopic Mass: 291.12930009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 68.5Ų